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Compound of Interest

Compound Name: 3-Acetylmorphine

Cat. No.: B164165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Acetylmorphine, a significant
metabolite of heroin. The document details its chemical identity, physicochemical properties,
metabolic pathways, and relevant experimental protocols for its synthesis and analysis.

Chemical Identification and Properties

3-Acetylmorphine, also known as 3-monoacetylmorphine (3-MAM), is one of the primary
metabolites of diacetylmorphine (heroin), alongside 6-monoacetylmorphine (6-MAM) and
morphine.[1] Due to the placement of the acetyl group at the 3-position, 3-MAM exhibits a
relatively weak affinity for p-opioid receptors compared to 6-MAM and morphine.[2]

Identifier Value

[(4R,4aR,7S,7aR,12bS)-7-hydroxy-3-methyl-
2,4,4a,7,7a,13-hexahydro-1H-4,12-

IUPAC Name . o
methanobenzofuro[3,2-elisoquinolin-9-yl]
acetate[3][4]

CAS Number 5140-28-3[1][2][3]
3-Monoacetylmorphine, 3-MAM, O(3)-

Synonyms

Monoacetylmorphine[1][2][3][4]
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Table 1: Chemical Identifiers for 3-Acetylmorphine

Property Value

Molecular Formula C19H21NO4[2][3]
Molar Mass 327.380 g-mol~1[1]
Appearance Crystalline solid[2]

DMF: 20 mg/ml; DMSO: 10 mg/ml; DMF:PBS

Solubilit
Y (pH 7.2) (1:1): 0.5 mg/ml[2]

Amax 278 nm[2]

Table 2: Physicochemical Properties of 3-Acetylmorphine

Metabolic Pathway of Heroin

Heroin (diacetylmorphine) is rapidly metabolized in the body. It is first deacetylated to the active
metabolite 6-monoacetylmorphine (6-MAM) and the less active 3-monoacetylmorphine (3-
MAM). 6-MAM is then further metabolized to morphine, which is a potent opioid agonist.[1][5]
Morphine itself is primarily metabolized into morphine-3-glucuronide (M3G) and morphine-6-
glucuronide (M6G).[6][7] The metabolic conversion of heroin is a critical aspect in both its
pharmacological activity and its detection in biological samples for forensic and clinical

purposes.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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